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Introduction

Liquid Organic Hydrogen Carriers (LOHCs) are emerging as a promising technology for the
safe and efficient storage and transportation of hydrogen.[1][2] These organic compounds can
be reversibly hydrogenated and dehydrogenated, allowing for the chemical storage of
hydrogen in a liquid form, often with properties similar to conventional fuels.[3]
Tetradecahydroanthracene, the fully hydrogenated form of anthracene (also known as
perhydroanthracene), is a potential LOHC candidate.[4] Its high hydrogen content and the
ability to be handled within existing infrastructure make it an attractive option.

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals to measure the hydrogen storage capacity of the
anthracene/tetradecahydroanthracene system. The protocols cover the essential steps of
hydrogenation (hydrogen uptake) and dehydrogenation (hydrogen release), as well as the
analytical methods required for quantification.

Principle of Hydrogen Storage in Tetradecahydroanthracene

The core of this LOHC system is the reversible catalytic hydrogenation of anthracene to form
tetradecahydroanthracene. The process can be summarized by the following reaction:

Anthracene (Ci4H10) + 7H2 < Tetradecahydroanthracene (Ci4Hz4)
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Hydrogen is "charged" into the LOHC through hydrogenation, an exothermic reaction typically
performed at elevated temperatures and pressures.[1] The stored hydrogen is later
"discharged" through an endothermic dehydrogenation reaction, releasing high-purity hydrogen
gas.[1][5]

Experimental Workflow and Logical Relationships

The overall process for determining the hydrogen storage capacity involves a cycle of
hydrogenation and dehydrogenation, with analysis at key stages.
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Caption: A generalized workflow for measuring the hydrogen storage capacity of the
anthracene/tetradecahydroanthracene system.
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Caption: The reversible reaction cycle for hydrogen storage using the
anthracene/tetradecahydroanthracene LOHC system.

Quantitative Data Summary

The theoretical hydrogen storage capacity and properties of the anthracene system are
presented below, alongside other common LOHC materials for comparison.

Table 1: Physicochemical Properties and Hydrogen Storage Capacity of LOHC Systems
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Anthracene / Dibenzyltoluene /
Toluene /
Property Tetradecahydroant Perhydro-
Methylcyclohexane .
hracene dibenzyltoluene

Formula (Lean/Rich) Ci4H10 / C1aH24 C7Hs / C7H14 C21Hz20 / C21H3s
Molar Mass

_ 178.23/192.36 92.14/98.19 ~256 / ~274
(Lean/Rich) ( g/mol)
Gravimetric Hz ]

) 7.3% (theoretical) 6.2%[6][7] 6.2%[1][7]
Capacity (wt%)
Volumetric Hz )
_ ~77 (estimated) ~56[8] ~57.2[7][9]

Capacity (kg Hz2/m3)
Boiling Point

. 340/ ~290 1117101 >350 / >350[9]
(Lean/Rich) (°C)
Melting Point 216 / Isomer-

_ -95/-127 <-30/<-30[8]
(Lean/Rich) (°C) dependent

Note: The high melting point of anthracene presents a practical challenge, requiring operation
at elevated temperatures or the use of eutectic mixtures to maintain a liquid phase.

Experimental Protocols

These protocols provide a generalized framework. Specific parameters may require
optimization based on the available equipment and catalyst.

Protocol 1: Catalytic Hydrogenation of Anthracene
(Hydrogen Uptake)

This protocol details the process of charging anthracene with hydrogen to produce
tetradecahydroanthracene.

Objective: To catalytically hydrogenate anthracene to determine the maximum hydrogen
uptake.

Materials and Equipment:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.nexanteca.com/news-and-media/new-tech-report-liquid-organic-hydrogen-carriers-2024-program
https://onepetro.org/SPEAPOG/proceedings/24APOG/24APOG/D012S001R002/570407
https://en.wikipedia.org/wiki/Liquid_organic_hydrogen_carrier
https://onepetro.org/SPEAPOG/proceedings/24APOG/24APOG/D012S001R002/570407
https://pubs.acs.org/doi/10.1021/acs.energyfuels.9b00296
https://onepetro.org/SPEAPOG/proceedings/24APOG/24APOG/D012S001R002/570407
https://www.mdpi.com/1996-1073/17/8/1940
https://www.mdpi.com/1996-1073/17/8/1940
https://pubs.acs.org/doi/10.1021/acs.energyfuels.9b00296
https://www.benchchem.com/product/b3428247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

High-pressure autoclave or batch reactor

Anthracene (reagent grade)

Catalyst (e.qg., 3-5 wt% Pt/C, Ni/HB-zeolite)[4][10]

Solvent (optional, e.g., decalin, or supercritical CO2)[10]
High-purity hydrogen gas

Heating mantle and temperature controller

Pressure gauge and controller

Gas chromatograph (GC) for product analysis

Procedure:

Reactor Preparation: Ensure the autoclave is clean and dry.

Loading: Accurately weigh and load the autoclave with anthracene and the chosen catalyst
(e.g., a 1:0.05 mass ratio of anthracene to catalyst). If using a solvent, add it at this stage.

Sealing and Purging: Seal the reactor and purge it several times with an inert gas (e.g.,
nitrogen or argon) to remove air, followed by purging with hydrogen gas.

Pressurization: Pressurize the reactor with hydrogen to the desired initial pressure (e.g., 70-
90 atm).[4]

Heating and Reaction: Begin stirring and heat the reactor to the target temperature (e.g.,
180-280°C).[4] The reaction is exothermic, so monitor the temperature closely. The pressure
will drop as hydrogen is consumed; maintain the pressure by feeding more hydrogen if using
a continuous setup.

Reaction Monitoring: The reaction can be monitored by observing the cessation of hydrogen
uptake. Allow the reaction to proceed for a set time (e.g., 4-6 hours) to ensure complete
conversion.[10]
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o Cooling and Depressurization: After the reaction is complete, cool the reactor to room
temperature. Carefully vent the excess hydrogen in a fume hood.

o Sample Collection: Open the reactor and collect the product mixture. Separate the catalyst
via filtration.

e Analysis: Analyze the liquid product using Gas Chromatography (GC) to determine the
conversion of anthracene and the selectivity towards tetradecahydroanthracene and its
various isomers.[11]

Protocol 2: Catalytic Dehydrogenation of
Tetradecahydroanthracene (Hydrogen Release)

This protocol outlines the release of stored hydrogen from tetradecahydroanthracene.

Objective: To catalytically dehydrogenate tetradecahydroanthracene and quantify the amount
of hydrogen released.

Materials and Equipment:

Flow reactor or autoclave equipped with a gas outlet

e Synthesized tetradecahydroanthracene

o Catalyst (e.g., 3 wt% Pt/C or Pt/Sibunit)[4]

 Inert carrier gas (e.g., nitrogen or argon)

o Mass flow controllers for gases

e Gas collection system (e.g., gas bag or burette)

» Heating furnace and temperature controller

e Gas chromatograph (GC) for analyzing both gas and liquid products

Procedure:
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Reactor Preparation: Load a packed bed flow reactor with the catalyst. If using an autoclave,
load the catalyst and the weighed tetradecahydroanthracene sample.

Purging: Purge the system with an inert gas to remove any air.

Heating: Heat the reactor to the desired dehydrogenation temperature (e.g., 300-360°C)
under a flow of inert gas.[4]

Dehydrogenation Reaction:

o Flow Reactor: Start feeding the liquid tetradecahydroanthracene into the reactor at a
defined liquid hourly space velocity (LHSV), e.g., 1 h=1.[4][12]

o Autoclave: Simply maintain the temperature and stirring.

Hydrogen Collection: Direct the outlet gas stream through a condenser (to trap any
vaporized organics) and then to the gas collection system. Continuously measure the
volume of gas released over time.

Reaction Monitoring: Monitor the rate of hydrogen evolution. The reaction is complete when
gas evolution ceases.

Sample Collection: Cool the reactor and collect the liquid product (hydrogen-lean LOHC).
Analysis:
o Gas Phase: Analyze the composition of the collected gas using GC to confirm its purity.

o Liquid Phase: Analyze the liquid product using GC to determine the degree of
dehydrogenation and identify the distribution of products (anthracene, and its partially
hydrogenated intermediates).[13]

Protocol 3: Calculation of Hydrogen Storage Capacity

Objective: To calculate the gravimetric and volumetric hydrogen storage capacity based on
experimental data.

1. Gravimetric Storage Capacity (wt%) Calculation:
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The gravimetric capacity is the mass of hydrogen stored relative to the total mass of the
hydrogen-rich LOHC.[14]

e From Hydrogenation (Uptake):

o Measure the mass of hydrogen consumed (Am_Hz) during the hydrogenation of a known
mass of anthracene (m_anthracene).

o wt% = [Am_Hz2 / (m_anthracene + Am_H2)] * 100
o From Dehydrogenation (Release):

o Measure the mass of hydrogen released (m_Hz_released) from a known mass of
tetradecahydroanthracene (m_perhydro).

o wt% = (m_Hz_released / m_perhydro) * 100
2. Volumetric Storage Capacity (kg Hz/m?) Calculation:

The volumetric capacity is the mass of hydrogen stored per unit volume of the hydrogen-rich
LOHC.

e Measure the density (p_perhydro) of the synthesized tetradecahydroanthracene at
standard conditions.

» Using the gravimetric capacity (wt%) from the dehydrogenation experiment:
o Volumetric Capacity (kg/m3) = (wt% / 100) * p_perhydro

Table 2: Summary of Typical Experimental Conditions
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Hydrogenation Dehydrogenation
Parameter Reference(s)
(Uptake) (Release)

Ni/HB-zeolite, Pt/C, o
Catalyst ) Pt/C, Pt/Sibunit [4][10][11]
Fe-Co composites

Temperature 80 - 400 °C 260 - 360 °C [4][10][11]
3-17 MPa (29 - 168 )

Pressure Atmospheric [4][10]
atm)
High-Pressure Flow Reactor or

Reactor Type [4]
Autoclave Autoclave

) Gas Chromatography Gas Chromatography
Analysis Method [11][13]
(GC) (GC), Gas Volumetry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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